3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-phenylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H16N2O2S2/c26-21-14-20(29-23-24-18-8-4-5-9-19(18)28-23)22(27)25(21)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13,20H,14H2
• InChI Key: XUFQCDAJIKKDRV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)C3=CC=CC=C3)SC4=NC5=CC=CC=C5S4
• Molecular Formula: C23H16N2O2S2
• Molecular Weight: 416.5 g/mol

Description

3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione, also known as BZTP, is a synthetic compound that has been widely studied for its potential use in various scientific research applications. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione involves the formation of a complex between the compound and metal ions. This complex formation results in a change in the electronic properties of 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione, leading to the emission of fluorescence.
Biochemical and Physiological Effects:
3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione has been found to have unique biochemical and physiological effects. Studies have shown that 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione can induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione has been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione in lab experiments is its selectivity for certain metal ions, which allows for precise detection and measurement. However, one limitation of using 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione is its sensitivity to pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for research involving 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione. One area of interest is the development of new fluorescent probes based on the structure of 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione for the detection of other metal ions. Additionally, further investigation into the mechanism of action of 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione and its potential use in cancer therapy is warranted.

Synthesis Methods

The synthesis of 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione involves the reaction of 2-mercaptobenzothiazole with 4-biphenylcarboxaldehyde and ethyl acetoacetate in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione has been extensively studied for its potential use in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for detecting metal ions in biological systems. 3-(1,3-benzothiazol-2-ylthio)-1-(4-biphenylyl)-2,5-pyrrolidinedione has been found to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding.